Cas no 1227582-06-0 (2-Amino-5-(trifluoromethyl)isonicotinaldehyde)

2-Amino-5-(trifluoromethyl)isonicotinaldehyde structure
1227582-06-0 structure
Product Name:2-Amino-5-(trifluoromethyl)isonicotinaldehyde
CAS No:1227582-06-0
MF:C7H5F3N2O
MW:190.122611761093
CID:4689282
Update Time:2023-08-14

2-Amino-5-(trifluoromethyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-(trifluoromethyl)isonicotinaldehyde
    • FCH1172228
    • 2-Amino-5-(trifluoromethyl)isonicotinaldehyde
    • Inchi: 1S/C7H5F3N2O/c8-7(9,10)5-2-12-6(11)1-4(5)3-13/h1-3H,(H2,11,12)
    • InChI Key: KHARLQKTMSJGFL-UHFFFAOYSA-N
    • SMILES: FC(C1C=NC(=CC=1C=O)N)(F)F

Computed Properties

  • Exact Mass: 190.035
  • Monoisotopic Mass: 190.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56

2-Amino-5-(trifluoromethyl)isonicotinaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A022004225-250mg
2-Amino-5-(trifluoromethyl)isonicotinaldehyde
1227582-06-0 97%
250mg
$720.80 2023-09-03
Alichem
A022004225-500mg
2-Amino-5-(trifluoromethyl)isonicotinaldehyde
1227582-06-0 97%
500mg
$1058.40 2023-09-03
Alichem
A022004225-1g
2-Amino-5-(trifluoromethyl)isonicotinaldehyde
1227582-06-0 97%
1g
$1831.20 2023-09-03

2-Amino-5-(trifluoromethyl)isonicotinaldehyde Related Literature

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